Cas no 42351-67-7 (1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 42351-67-7
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• CID: 3108056
• PubChem ID: 2560555
• Update Time: 2025-05-19

1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-mercapto-3,5-dihydro-4H-imidazol-4-one
• 3-(3-CHLOROPHENYL)-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• 1-(3-chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• STL176404
• AKOS005370110
• EN300-12730
• Z85936365
• 3-(3-chlorophenyl)-2-thioxoimidazolidin-4-one
• 3-(3-chlorophenyl)-2-sulfanylideneimidazolidin-4-one
• 42351-67-7
• CS-0232475
• 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

• MDL： MFCD06655455
• Inchi： 1S/C9H7ClN2OS/c10-6-2-1-3-7(4-6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14)
• InChI Key： OQIMHAMJYXODDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(NCC1=O)=S

Computed Properties

• Exact Mass: 225.9967617g/mol
• Monoisotopic Mass: 225.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

Recent Advances in the Study of 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS: 42351-67-7)

The compound 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS: 42351-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have highlighted the role of 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one as a promising scaffold for the development of novel enzyme inhibitors. Its imidazolone core, coupled with the 3-chlorophenyl and sulfanyl substituents, offers a versatile platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinase C (PKC) isoforms, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases.

In terms of synthetic approaches, advancements have been made in optimizing the yield and purity of 42351-67-7. A recent publication in Organic Process Research & Development detailed a novel one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This method utilizes green chemistry principles, minimizing the use of hazardous solvents and improving the overall sustainability of the synthesis process.

Pharmacological evaluations have revealed that 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one exhibits moderate bioavailability and favorable pharmacokinetic properties in preclinical models. Its ability to cross the blood-brain barrier has sparked interest in its potential applications for central nervous system disorders. Ongoing research is exploring its neuroprotective effects in models of Parkinson's disease, with preliminary results showing promise in reducing oxidative stress and neuronal apoptosis.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's potency and selectivity. Researchers have found that substitutions at the 4-position of the imidazolone ring can significantly influence binding affinity to target proteins. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, provide valuable insights for the design of next-generation derivatives with improved therapeutic profiles.

The safety profile of 42351-67-7 has been systematically evaluated in recent toxicological studies. While the compound shows good tolerability in acute toxicity tests, chronic exposure studies have identified potential hepatotoxicity at high doses. These findings underscore the need for careful dose optimization in future clinical development. Current research efforts are focused on developing prodrug versions that may mitigate these adverse effects while maintaining therapeutic efficacy.

In conclusion, 1-(3-Chlorophenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one represents a chemically interesting and pharmacologically promising compound with multiple potential therapeutic applications. The recent advances in its synthesis, biological evaluation, and structural optimization provide a solid foundation for further development. Future research directions may include combination therapies with existing drugs and exploration of its applications in emerging areas such as targeted protein degradation and epigenetic modulation.